![molecular formula C24H20N2O2 B215621 2-[4-(Benzyloxy)phenyl]-1-(4-methylphenyl)-4-oxo-2-azetidinecarbonitrile](/img/structure/B215621.png)
2-[4-(Benzyloxy)phenyl]-1-(4-methylphenyl)-4-oxo-2-azetidinecarbonitrile
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Overview
Description
2-[4-(Benzyloxy)phenyl]-1-(4-methylphenyl)-4-oxo-2-azetidinecarbonitrile, also known as BPOC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BPOC belongs to the class of azetidine-containing compounds, which have been shown to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.
Mechanism of Action
The mechanism of action of 2-[4-(Benzyloxy)phenyl]-1-(4-methylphenyl)-4-oxo-2-azetidinecarbonitrile is not fully understood, but it is believed to involve the inhibition of enzyme activity by binding to the active site of the enzyme. This compound has been shown to selectively inhibit the activity of certain enzymes, such as the protease cathepsin L, which is involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to inhibit cancer cell growth and induce apoptosis, or programmed cell death. This compound has also been shown to exhibit anti-inflammatory and antiviral properties, which may be useful in the treatment of inflammatory and viral diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[4-(Benzyloxy)phenyl]-1-(4-methylphenyl)-4-oxo-2-azetidinecarbonitrile in lab experiments is its potent inhibitory activity against enzymes, which makes it a useful tool for studying enzyme function and regulation. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-[4-(Benzyloxy)phenyl]-1-(4-methylphenyl)-4-oxo-2-azetidinecarbonitrile. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of interest is the study of the mechanism of action of this compound and its effects on enzyme function and regulation. Additionally, the development of new synthesis methods for this compound and related compounds may enable the discovery of new biological activities and potential drug candidates.
Synthesis Methods
The synthesis of 2-[4-(Benzyloxy)phenyl]-1-(4-methylphenyl)-4-oxo-2-azetidinecarbonitrile involves the reaction of 4-(benzyloxy)phenylhydrazine and 4-methylphenyl isothiocyanate in the presence of triethylamine and acetonitrile. The resulting product is purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
2-[4-(Benzyloxy)phenyl]-1-(4-methylphenyl)-4-oxo-2-azetidinecarbonitrile has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against a wide range of enzymes, including proteases, kinases, and phosphatases. This compound has also been reported to inhibit the growth of cancer cells and to exhibit anti-inflammatory and antiviral properties.
properties
Molecular Formula |
C24H20N2O2 |
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Molecular Weight |
368.4 g/mol |
IUPAC Name |
1-(4-methylphenyl)-4-oxo-2-(4-phenylmethoxyphenyl)azetidine-2-carbonitrile |
InChI |
InChI=1S/C24H20N2O2/c1-18-7-11-21(12-8-18)26-23(27)15-24(26,17-25)20-9-13-22(14-10-20)28-16-19-5-3-2-4-6-19/h2-14H,15-16H2,1H3 |
InChI Key |
RKYTXLUBKWKKRO-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=O)CC2(C#N)C3=CC=C(C=C3)OCC4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)CC2(C#N)C3=CC=C(C=C3)OCC4=CC=CC=C4 |
Origin of Product |
United States |
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